Cas no 1016784-46-5 (1-Sulfamoylpiperidine-3-carboxylic acid)

• Product Name: 1-Sulfamoylpiperidine-3-carboxylic acid
• CAS No: 1016784-46-5
• MF: C₆H₁₂N₂O₄S
• MW: 208.235480308533
• MDL: MFCD09933431
• CID: 4559180
• PubChem ID: 24694898
• Update Time: 2023-04-06

1-Sulfamoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Sulfamoylpiperidine-3-carboxylic acid

• MDL： MFCD09933431
• Inchi： 1S/C6H12N2O4S/c7-13(11,12)8-3-1-2-5(4-8)6(9)10/h5H,1-4H2,(H,9,10)(H2,7,11,12)
• InChI Key： KBLUCECLFHXBOP-UHFFFAOYSA-N
• SMILES： N1(S(N)(=O)=O)CCCC(C(O)=O)C1

Computed Properties

• Exact Mass: 208.051778g/mol
• Monoisotopic Mass: 208.051778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.24g/mol
• XLogP3: -1.1
• Topological Polar Surface Area: 109Ų